2-{1-(2,3-dihydro-1H-inden-2-yl)-5-[2-(3,5-dimethylisoxazol-4-yl)ethyl]-1H-1,2,4-triazol-3-yl}acetamide

• IUPAC Name: 2-[1-(2,3-dihydro-1H-inden-2-yl)-5-[2-(3,5-dimethyl-1,2-oxazol-4-yl)ethyl]-1,2,4-triazol-3-yl]acetamide
• InChI: InChI=1S/C20H23N5O2/c1-12-17(13(2)27-24-12)7-8-20-22-19(11-18(21)26)23-25(20)16-9-14-5-3-4-6-15(14)10-16/h3-6,16H,7-11H2,1-2H3,(H2,21,26)
• InChI Key: JCGHSLUSRNNORS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)CCC2=NC(=NN2C3CC4=CC=CC=C4C3)CC(=O)N
• Molecular Formula: C20H23N5O2
• Molecular Weight: 365.4 g/mol

Description

Synthesis Analysis

Compounds with structures involving 1,2,4-triazole, isoxazole, and acetamide functionalities are synthesized through various methods, including cyclization reactions and the reaction of amino-triazoles with acetyl chloride or other acylating agents. For example, Panchal and Patel (2011) described the synthesis of N-(5-(Substitutedphenyl)-4,5-dihydro-1H-pyrazol-3-yl)-4H-1,2,4-triazol-4-amine by reacting 4-amino-4H-1,2,4-triazole with acetyl chloride, followed by cyclization with hydrazine hydrate (Panchal & Patel, 2011).

Molecular Structure Analysis

The molecular structure of such compounds can be determined using techniques like NMR, IR spectroscopy, and single-crystal X-ray diffraction. For instance, Xue et al. (2008) reported on the crystal structure of a triazole compound, highlighting the dihedral angles and hydrogen bonding in the crystal lattice (Xue et al., 2008).

Chemical Reactions and Properties

The chemical reactivity of such compounds includes their ability to undergo further functionalization, such as acylation, alkylation, or sulfonation. Their chemical properties can be influenced by the nature of the substituents on the triazole or isoxazole rings.

Physical Properties Analysis

The physical properties, including melting point, solubility, and stability, are determined by the specific functional groups and their arrangement in the molecule. Compounds with triazole and isoxazole rings generally exhibit moderate to high melting points and varying solubility in organic solvents.

Chemical Properties Analysis

Chemical properties, such as acidity or basicity (pKa values), can be influenced by the presence of nitrogen-containing heterocycles like triazoles or isoxazoles. Studies on related compounds, like those synthesized by Duran and Canbaz (2013), often involve determining pKa values to understand their acid-base behavior (Duran & Canbaz, 2013).

Future Directions

The future directions for research on this compound would likely depend on its intended use. If it’s being studied for its potential medicinal properties, then future research could involve testing its biological activity, optimizing its structure for better activity or selectivity, and eventually testing it in preclinical and clinical trials.